[2-(2-Methyl-[1,3]dioxolan-2-yl)-pyridin-4-yl]-methanol

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: [2-(2-methyl-1,3-dioxolan-2-yl)pyridin-4-yl]methanol
• InChI: InChI=1S/C10H13NO3/c1-10(13-4-5-14-10)9-6-8(7-12)2-3-11-9/h2-3,6,12H,4-5,7H2,1H3
• InChI Key: DBGCNYCVLPWNSV-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCCO1)C2=NC=CC(=C2)CO

Description

[2-(2-Methyl-[1,3]dioxolan-2-yl)-pyridin-4-yl]-methanol is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of 4-(tert-butyl-dimethyl-silanyloxymethyl)-2-(2-methyl-[1,3]dioxolan-2-yl)-pyridine (840 mg, 2.71 mmol) in dry THF (15 mL) was treated at 0° C. with TBAF (4.70 mL of a 1M solution in THF, 4.70 mmol). The reaction mixture was stirred at 0° C. for 5 min and at rt for 1.5 h. The mixture was then diluted with EA (10 mL), washed with brine (3×10 mL), dried over MgSO4, filtered and concentrated under reduced pressure. Purification of the residue by FC (5:1 to 1:3 hept-EA) gave the title compound as a yellow oil. TLC:rf (1:2 hept-EA)=0.10. LC-MS-conditions 02: tR=0.33 min; [M+H]+=196.54.